Cas no 1043909-04-1 (4-Bromo-5-methyl-1H-pyrazole-3-carbohydrazide)

• Product name: 4-Bromo-5-methyl-1H-pyrazole-3-carbohydrazide
• CAS No: 1043909-04-1
• MF: C₅H₇BrN₄O
• MW: 219.039279222488
• MDL: MFCD08056670
• CID: 3143112
• PubChem ID: 3735692

4-Bromo-5-methyl-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methyl-1H-pyrazole-3-carbohydrazide
• DTXSID20395728
• STK374803
• 4-bromo-3-methyl-1H-pyrazole-5-carbohydrazide
• 1043909-04-1
• AKOS005071119
• 7Z-0829
• MFCD08056670
• AKOS000276494
• SB86425

• MDL： MFCD08056670
• Inchi： InChI=1S/C5H7BrN4O/c1-2-3(6)4(10-9-2)5(11)8-7/h7H2,1H3,(H,8,11)(H,9,10)
• InChI Key： DLYFJKYYCUQRFJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 217.98032Da
• Monoisotopic Mass: 217.98032Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Melting Point: 234-237°

4-Bromo-5-methyl-1H-pyrazole-3-carbohydrazide Security Information

• HazardClass：IRRITANT

Additional information on 4-Bromo-5-methyl-1H-pyrazole-3-carbohydrazide

Comprehensive Overview of 4-Bromo-5-methyl-1H-pyrazole-3-carbohydrazide (CAS No. 1043909-04-1)

4-Bromo-5-methyl-1H-pyrazole-3-carbohydrazide (CAS No. 1043909-04-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrazole derivative features a bromine substituent at the 4-position and a methyl group at the 5-position, which contribute to its reactivity and potential applications. The compound's carbohydrazide functional group further enhances its versatility, making it a valuable intermediate in organic synthesis.

In recent years, the demand for 4-Bromo-5-methyl-1H-pyrazole-3-carbohydrazide has surged, particularly in the development of novel small-molecule inhibitors and biologically active compounds. Researchers are increasingly exploring its role in targeting enzymes and receptors associated with inflammatory diseases and metabolic disorders. The compound's CAS No. 1043909-04-1 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

One of the key trends driving interest in 4-Bromo-5-methyl-1H-pyrazole-3-carbohydrazide is its potential application in cancer research. Studies suggest that pyrazole-based compounds can modulate signaling pathways involved in cell proliferation and apoptosis. This aligns with the broader scientific community's focus on discovering targeted therapies with fewer side effects. Additionally, the agrochemical industry is investigating its use in developing eco-friendly pesticides, as regulatory pressures push for safer alternatives to traditional chemicals.

The synthesis of 4-Bromo-5-methyl-1H-pyrazole-3-carbohydrazide typically involves multi-step reactions, including bromination and hydrazide formation. Its high purity and stability under standard conditions make it a reliable building block for further derivatization. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring its quality for research purposes.

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In conclusion, 4-Bromo-5-methyl-1H-pyrazole-3-carbohydrazide (CAS No. 1043909-04-1) represents a promising scaffold for drug discovery and agrochemical innovation. Its structural features and functional groups offer ample opportunities for customization, catering to the evolving needs of modern science. As research progresses, this compound is likely to remain a focal point in discussions about sustainable chemistry and therapeutic advancements.